1-(4-chloro-2-nitrophenyl)-4-[(2-methylphenoxy)acetyl]piperazine

• IUPAC Name: 1-[4-(4-chloro-2-nitrophenyl)piperazin-1-yl]-2-(2-methylphenoxy)ethanone
• InChI: InChI=1S/C19H20ClN3O4/c1-14-4-2-3-5-18(14)27-13-19(24)22-10-8-21(9-11-22)16-7-6-15(20)12-17(16)23(25)26/h2-7,12H,8-11,13H2,1H3
• InChI Key: QACYHPNONORWQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)N2CCN(CC2)C3=C(C=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C19H20ClN3O4
• Molecular Weight: 389.8 g/mol

Description

1-(4-chloro-2-nitrophenyl)-4-[(2-methylphenoxy)acetyl]piperazine, also known as McN-A-343, is a potent and selective agonist of the M1 muscarinic acetylcholine receptor. It is a widely used laboratory tool for studying the physiological and biochemical effects of M1 receptor activation.

Mechanism of Action

1-(4-chloro-2-nitrophenyl)-4-[(2-methylphenoxy)acetyl]piperazine acts as a selective agonist of the M1 muscarinic acetylcholine receptor, which is a G protein-coupled receptor that is widely distributed in the central nervous system. Activation of M1 receptors leads to the stimulation of phospholipase C, which in turn leads to the production of inositol triphosphate and diacylglycerol. These second messengers activate downstream signaling pathways that ultimately lead to the physiological and biochemical effects of M1 receptor activation.
Biochemical and Physiological Effects:
Activation of M1 receptors by this compound has been shown to have a number of physiological and biochemical effects. These include the stimulation of acetylcholine release in the hippocampus and cortex, the enhancement of learning and memory, the regulation of dopamine release in the striatum, and the modulation of synaptic plasticity. This compound has also been shown to have anti-inflammatory effects, and to protect against oxidative stress and neurotoxicity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-chloro-2-nitrophenyl)-4-[(2-methylphenoxy)acetyl]piperazine in laboratory experiments is its high selectivity for the M1 receptor, which allows for specific and controlled activation of this receptor. Another advantage is its well-characterized mechanism of action, which allows for precise manipulation of downstream signaling pathways. However, one limitation of using this compound is its relatively low potency compared to other M1 receptor agonists, which may require higher concentrations to achieve the desired physiological and biochemical effects.

Future Directions

There are several future directions for research on 1-(4-chloro-2-nitrophenyl)-4-[(2-methylphenoxy)acetyl]piperazine and the M1 receptor. One area of interest is the potential therapeutic effects of M1 receptor agonists in neurodegenerative diseases such as Alzheimer's. Another area of interest is the role of M1 receptors in modulating synaptic plasticity and learning and memory. Finally, there is ongoing research on the development of more potent and selective M1 receptor agonists that may have improved therapeutic potential.

Scientific Research Applications

1-(4-chloro-2-nitrophenyl)-4-[(2-methylphenoxy)acetyl]piperazine has been extensively used in scientific research to study the physiological and biochemical effects of M1 receptor activation. It has been shown to stimulate the release of acetylcholine in the hippocampus and cortex, and to enhance learning and memory in animal models. This compound has also been used to study the role of M1 receptors in regulating dopamine release in the striatum, and to investigate the potential therapeutic effects of M1 receptor agonists in neurodegenerative diseases such as Alzheimer's.